N-isobutyl-4-phenyl-1-piperazinecarbothioamide

• IUPAC Name: N-(2-methylpropyl)-4-phenylpiperazine-1-carbothioamide
• InChI: InChI=1S/C15H23N3S/c1-13(2)12-16-15(19)18-10-8-17(9-11-18)14-6-4-3-5-7-14/h3-7,13H,8-12H2,1-2H3,(H,16,19)
• InChI Key: KVLNOXVTTRCGNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=S)N1CCN(CC1)C2=CC=CC=C2
• Molecular Formula: C15H23N3S
• Molecular Weight: 277.4 g/mol

Description

N-isobutyl-4-phenyl-1-piperazinecarbothioamide (also known as SIB-1553A) is a chemical compound that has been extensively studied for its potential use in scientific research. It belongs to the class of piperazine derivatives and has been found to exhibit a range of interesting biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of SIB-1553A is not fully understood, but it is thought to act as a partial agonist at the sigma-1 receptor. This receptor is involved in a range of cellular processes, including calcium signaling, protein folding, and cell survival.
Biochemical and Physiological Effects:
SIB-1553A has been found to exhibit a range of interesting biochemical and physiological effects. It has been shown to increase the release of certain neurotransmitters such as dopamine and serotonin, and to modulate the activity of certain ion channels. It has also been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using SIB-1553A in lab experiments is its ability to selectively modulate the activity of certain neurotransmitter systems. This can be useful in studying the role of these systems in various physiological processes. However, one limitation of using SIB-1553A is that its exact mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on SIB-1553A. One area of interest is in the development of new drugs based on its chemical structure. Another area of research is in the study of its potential use in the treatment of various neurological and psychiatric disorders. Additionally, further research is needed to fully understand its mechanism of action and its effects on various physiological processes.
In conclusion, N-isobutyl-4-phenyl-1-piperazinecarbothioamide (SIB-1553A) is a chemical compound that has been extensively studied for its potential use in scientific research. It has been found to exhibit a range of interesting biochemical and physiological effects, and has been studied for its potential use in the treatment of various neurological and psychiatric disorders. Further research is needed to fully understand its mechanism of action and its effects on various physiological processes.

Synthesis Methods

SIB-1553A can be synthesized through a multi-step process involving the reaction of various starting materials such as isobutylamine, benzaldehyde, and carbon disulfide. The final product is obtained through purification steps such as recrystallization and chromatography.

Scientific Research Applications

SIB-1553A has been studied for its potential use in various scientific research applications. One of the most promising areas of research has been in the field of neuroscience, where it has been found to modulate the activity of certain neurotransmitter systems. It has also been studied for its potential use in the treatment of anxiety and depression.